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Compound of Interest

Compound Name: Sulfiram-d10

CAS No.: 1346603-19-7

Cat. No.: B585341 Get Quote

Executive Summary
Sulfiram-d10 (Tetraethylthiuram monosulfide-d10) is the stable isotope-labeled analog of

Sulfiram, primarily utilized as an Internal Standard (IS) in quantitative LC-MS/MS assays.

Accurate quantification relies heavily on the correct handling, solubilization, and storage of this

reference material.

This guide provides a technical breakdown of the solubility profile of Sulfiram-d10, derived

from the physicochemical properties of its parent compound (Sulfiram) and standard isotope

chemistry principles. It details a self-validating protocol for preparing stock solutions that

ensures isotopic fidelity and minimizes H-D exchange or degradation.

Physicochemical Profile & Solubility Logic
To understand the solubility of Sulfiram-d10, one must analyze the parent molecule, Sulfiram.

Deuterium substitution (

H for

H) increases the molecular weight and slightly alters the zero-point vibrational energy but has a
negligible effect on the polarity or solvation shell formation in organic solvents. Therefore,
solubility data for Sulfiram is the definitive proxy for Sulfiram-d10.

Key Properties (Parent vs. Deuterated)
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Property
Sulfiram
(Unlabeled)

Sulfiram-d10
(Labeled)

Impact on
Solubility

CAS Number 95-05-6 1346603-19-7 N/A

Formula

C

H

N

S

C

H

D

N

S

Negligible

Mol. Weight 264.5 g/mol ~274.56 g/mol slight density change

LogP (Oct/Water) ~3.1 ~3.1 High Lipophilicity

pKa Non-ionizable Non-ionizable
Neutral pH

independent

Polarity Low Low
Favors organic

solvents

Scientific Insight: Sulfiram contains two diethylthiocarbamoyl groups linked by a sulfide bridge.

The molecule lacks significant hydrogen bond donors, making it highly hydrophobic.

Consequently, it exhibits excellent solubility in non-polar and polar aprotic solvents but is

practically insoluble in water.

Solubility Data in Organic Solvents[1][2][3]
The following data represents the working solubility limits for preparing stable stock solutions.

While saturation limits may be higher, these values represent safe concentrations for

bioanalytical standards to prevent precipitation during storage (e.g., at -20°C).

Primary Solvents (Stock Preparation)
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Solvent Solubility Rating Max Working Conc.
Application
Context

Methanol (MeOH) Excellent 10 mg/mL

Recommended.

Primary choice for LC-

MS stock solutions

due to mobile phase

compatibility.

Acetonitrile (ACN) Good 5 mg/mL

Alternative for LC-MS.

Use if analyte shows

stability issues in

protic solvents

(MeOH).

DMSO High >20 mg/mL

Use for biological

assays or if high-

concentration libraries

are required. Hard to

remove; causes ion

suppression in MS.

Ethanol Good 10 mg/mL

Common in topical

formulations; less

common in analytical

chemistry due to

volatility variance.

Secondary Solvents (Extraction/Partitioning)
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Solvent Solubility Context

Ethyl Acetate High
LLE (Liquid-Liquid Extraction)

solvent.

Dichloromethane High LLE solvent.

Water Insoluble
Do not use for stock

preparation.

Hexane Moderate
Wash solvent; Sulfiram may

partition into this layer.

Visualizing the Solvation Mechanism
The following diagram illustrates the interaction between Sulfiram-d10 and Methanol,

highlighting why protic organic solvents are effective.

Solubility Logic
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Caption: Sulfiram-d10 solvation is driven by London Dispersion forces between the ethyl

groups and the organic solvent alkyl chains.

Experimental Protocol: Stock Solution Preparation
Objective: Prepare a primary stock solution of Sulfiram-d10 at 1.0 mg/mL in Methanol. Integrity

Check: This protocol includes gravimetric verification to ensure concentration accuracy.

Materials
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Analyte: Sulfiram-d10 (Isotopic purity >98%).

Solvent: LC-MS Grade Methanol.

Container: Amber glass vial (Sulfiram is light sensitive).

Equipment: Analytical balance (0.01 mg precision), Class A volumetric flask.

Step-by-Step Workflow
Equilibration: Allow the Sulfiram-d10 vial to reach room temperature (20-25°C) before

opening to prevent condensation (hygroscopicity is low, but static is a risk).

Weighing (Gravimetric Check):

Tare a clean 10 mL volumetric flask.

Weigh approximately 10.0 mg of Sulfiram-d10 directly into the flask.

Record exact weight (e.g., 10.04 mg).

Solubilization:

Add approximately 8 mL of Methanol.

Sonicate for 2 minutes at ambient temperature. Ensure no crystals remain at the

meniscus.

Observation: Solution should be clear and colorless.

Dilution to Volume:

Dilute to the mark with Methanol.

Invert 10 times to mix.

Concentration Calculation:

Storage: Transfer to amber vials with PTFE-lined caps. Store at -20°C.
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Quality Control (Self-Validation)
Before using the stock for calibration:

UV Scan: Dilute an aliquot to 10 µg/mL in Methanol. Scan 200–400 nm. Maxima should align

with parent Sulfiram (approx 280 nm).

Isotopic Purity Check: Inject a dilute sample (100 ng/mL) into LC-MS. Monitor the M+0

(unlabeled) channel. If M+0 > 1.0% of the M+10 peak, the standard may be degraded or

impure.

Stability & Handling of Deuterated Standards
Deuterium Exchange Risk
Sulfiram-d10 has deuterium atoms on the ethyl chains (

). These are non-exchangeable protons under standard conditions (pH 2–10). Unlike deuterium
on hydroxyl (-OD) or amine (-ND) groups, the C-D bonds in Sulfiram-d10 are stable and will
not exchange with solvent protons in Methanol or Water.

Storage Logic[5]
Temperature: -20°C or -80°C.

Light: Sulfiram is sensitive to photodegradation (oxidation to disulfiram analogs or

breakdown). Amber glassware is mandatory.

Solvent Evaporation: Methanol is volatile. Inspect liquid levels before use. If using for >3

months, weigh the vial before and after storage to correct for solvent loss.

Analytical Workflow Diagram
The following diagram maps the decision process for using Sulfiram-d10 in a bioanalytical

assay.
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Caption: Workflow for integrating Sulfiram-d10 into a quantitative bioanalytical method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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